Cas no 2825008-51-1 (tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate
• CAS No: 2825008-51-1
• MF: C₁₀H₁₄IN₃O₃
• MW: 351.140934467316
• CID: 6420455
• PubChem ID: 165791709
• Update Time: 2025-11-01

tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2825008-51-1
• tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate
• EN300-37081355

• Inchi： 1S/C10H14IN3O3/c1-10(2,3)17-9(16)12-8-7(11)6(5-15)14(4)13-8/h5H,1-4H3,(H,12,13,16)
• InChI Key： ARCBTOXWLLIZTE-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.00799g/mol
• Monoisotopic Mass: 351.00799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate

Introduction to Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 2825008-51-1)

Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate, identified by its CAS number 2825008-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a formyl group, an iodine substituent, and a carbamate moiety, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate structure is characterized by a pyrazole core substituted with a methyl group at the 1-position, an iodine atom at the 4-position, and a formyl group at the 5-position. The carbamate group is attached to the nitrogen atom of the pyrazole ring, providing a reactive site for further functionalization. This unique arrangement of functional groups makes the compound a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various biological assays. The formyl group in Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate serves as a key site for condensation reactions, allowing for the formation of Schiff bases and other heterocyclic compounds. These reactions are often employed in the synthesis of complex molecules with enhanced pharmacological properties.

The iodo substituent at the 4-position of the pyrazole ring adds another layer of reactivity to the molecule. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in organic synthesis. These reactions enable the introduction of diverse functional groups at specific positions within the molecule, facilitating the development of tailored pharmacophores.

Moreover, the carbamate group attached to the nitrogen atom provides stability while also serving as a handle for further chemical modifications. Carbamate functionalities are frequently incorporated into drug molecules due to their ability to enhance solubility and bioavailability. They also play a crucial role in modulating binding interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate as a precursor in the synthesis of novel antiviral and anticancer agents. The pyrazole core is known to exhibit inhibitory activity against various enzymes and receptors involved in viral replication and tumor growth. For instance, derivatives of pyrazole have shown promise in inhibiting proteases that are essential for viral maturation and replication.

One notable application of this compound is in the development of inhibitors targeting enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The structural features of Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate allow for fine-tuning interactions with these enzymes, leading to potent and selective inhibition. Such inhibitors have been extensively studied for their potential use in treating autoimmune disorders and solid tumors.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The formyl group and iodine substituent in Tert-butyl N-(5-formyl-4-iodo-1-methyl-1H-pyrazol-3-y}l}carbamate provide multiple sites for interaction with kinase active sites, enabling the design of highly specific inhibitors.

The synthesis of Tert-butyl N-(5-formyl--4--iodo--1--methyl--1H--pyrazol--3--y}l}carbamate involves several key steps that highlight its synthetic utility. Initially, the pyrazole core is prepared through condensation reactions between hydrazine derivatives and β-diketones or α-haloketones. Once synthesized, functionalization at specific positions is achieved through selective halogenation, formylation, and carbamate esterification.

The use of modern synthetic techniques has further enhanced the efficiency and scalability of producing this compound. For example, palladium-catalyzed cross-coupling reactions have enabled precise functionalization at desired positions without affecting other parts of the molecule. These advances have made it possible to produce high-quality batches of Tert-butyl N-(5-formyl--4--iodo--1--methyl--1H--pyrazol--3--y}l}carbamate suitable for both academic research and industrial applications.

In conclusion,Tert-butyl N-(5-formyl--4--iodo--1--methyl--1H-pyrazol --3-y}l}carbamate (CAS No. 2825008- 51-- is a highly reactive and versatile organic compound with significant potential in pharmaceutical research. Its structural features, particularly the presence of a formyl group, an iodine substituent, and a carbamate moiety, make it an invaluable intermediate in synthesizing novel therapeutic agents. Recent studies have demonstrated its utility in developing antiviral, anticancer, and anti-inflammatory drugs, underscoring its importance as a building block in medicinal chemistry. With ongoing advancements in synthetic methodologies, the applications of this compound are expected to expand further, leading to new treatments for various diseases.